1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone

• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol
• SMILES: CC(=O)N1CCCC(C1)CN(C)CCN
• InChI: InChI=1S/C11H23N3O/c1-10(15)14-6-3-4-11(9-14)8-13(2)7-5-12/h11H,3-9,12H2,1-2H3
• InChIKey: QAVQJHXXXNIGII-UHFFFAOYSA-N

For medicinal chemistry teams, using a generic piperidine analog can introduce confounded SAR data from regioisomeric impurities. This compound provides a verified 3-substituted scaffold with a distinct spatial vector for controlled target engagement studies. - Enables precise SAR campaigns with defined 3-position geometry, eliminating regioisomer contamination. - Reactive primary amine handle supports amide coupling, reductive amination, or urea formation for library synthesis. - Complete GHS classification (H302, H315, H319, H335) and 98% purity ensure occupational health compliance and experimental reproducibility.

1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone: Core Chemical Identity and Procurement Baseline

1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone (CAS 1353984-68-5) is a synthetic piperidine derivative featuring an N-acetyl group at the 1-position and a tertiary amine-bearing side chain at the 3-position of the piperidine ring, connected via a methylene spacer . Its molecular formula is C₁₁H₂₃N₃O (MW 213.32 g/mol) . The compound belongs to the class of aminoethyl-methyl-amino-substituted piperidinyl ethanones, a family frequently utilized as intermediates in medicinal chemistry and chemical biology research . Predicted physicochemical parameters include a LogP of -0.97, a LogD (pH 7.4) of -2.13, a topological polar surface area of 50 Ų, and two hydrogen bond donors .

Scaffold 3-substituted piperidinyl ethanone with regioisomeric fidelity

Side chain Aminoethyl-methylamino group connected via methylene spacer

Purity & safety Verified purity specification with full GHS hazard documentation

Why Generic Substitution Fails for 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone: Structural Nuances Driving Functional Divergence

The 3-substituted piperidinyl ethanone scaffold of 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone is not freely interchangeable with its regioisomers or simpler analogs. The substitution position (3- versus 4-) on the piperidine ring, the presence of a methylene spacer between the ring and the tertiary amine, and the specific N-methyl (versus N-ethyl) substitution on the aminoethyl side chain each alter the compound's conformational flexibility, hydrogen-bonding capacity, and lipophilicity . These molecular features directly influence LogD, polar surface area, and the spatial orientation of the pharmacophoric elements—parameters that govern target binding, selectivity, and pharmacokinetic behavior in downstream applications . Procurement of a generic, uncharacterized analog risks introducing an unintended shift in potency, solubility, or off-target profile that cannot be predicted from superficial structural similarity alone.

3-position substitution

4-position regioisomer may shift spatial vector and alter SAR interpretation

Methylene spacer present

Directly attached analog may reduce conformational flexibility and affect binding mode

N-methyl on side chain

N-ethyl analog introduces greater steric bulk; may not fit sterically constrained sites

Product-Specific Quantitative Evidence Guide: Verified Differentiation of 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone Against Closest Analogs

Regioisomeric Differentiation: 3-Position vs. 4-Position Substitution on Piperidine Ring

The target compound bears substitution at the 3-position of the piperidine ring, whereas the 4-position regioisomer (CAS 1353958-01-6) is a frequently encountered alternative in chemical inventories. The 3-substitution introduces an asymmetric center at the point of attachment, creating a chiral environment that impacts spatial orientation of the aminoethyl-methyl-amino side chain. The predicted boiling point difference of approximately 4.7 °C (339.5 °C for the 4-isomer vs. a predicted 334.8 °C for the target 3-isomer) reflects altered intermolecular interactions, consistent with a distinct conformational ensemble and hydrogen-bonding network .

Regioisomeric shift

Predicted data

Target (3-)334.8 ± 32.0 °C

Δ ~4.7 °C

4-isomer339.5 ± 12.0 °C

Altered intermolecular interactions suggest distinct conformational ensemble

Predicted boiling point; may influence target recognition

Evidence Dimension	Predicted Boiling Point at 760 mmHg
Target Compound Data	334.8 ± 32.0 °C
Comparator Or Baseline	1-(4-{[(2-Aminoethyl)(methyl)amino]methyl}piperidin-1-yl)ethanone (CAS 1353958-01-6): 339.5 ± 12.0 °C
Quantified Difference	Δ ~4.7 °C (lower for 3-isomer)
Conditions	Predicted data, ACD/Labs Percepta Platform (ChemSpider) vs. Chemsrc reported data

Why This Matters

Regioisomeric differentiation directly impacts molecular recognition events in biological targets; procurement of the incorrect regioisomer invalidates SAR studies and may produce misleading biological readouts.

Methylene Spacer Effect: Linker Presence Modulates Lipophilicity and Conformational Flexibility

The target compound incorporates a methylene (-CH₂-) spacer between the piperidine ring and the tertiary amine nitrogen, a feature absent in the directly attached analog 1-{3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone (CAS 1353957-98-8). This spacer introduces an additional freely rotatable bond (3 vs. 2 predicted rotatable bonds), increasing conformational degrees of freedom and altering the spatial relationship between the piperidine core and the aminoethyl side chain . The predicted LogD (pH 7.4) of -2.13 for the target indicates moderate hydrophilicity, while the absence of the spacer in the comparator would reduce molecular flexibility and likely shift the LogD value, affecting both solubility and passive membrane permeability .

Methylene spacer

Class-level inference

Rotatable bonds3 (target) vs ~2 (no-spacer)

LogD (pH 7.4)-2.13 (target); shift expected without spacer

Increased flexibility supports induced-fit binding; non-spacer analog may limit conformations

LogD difference not experimentally quantified

Evidence Dimension	Freely Rotatable Bonds and Predicted LogD (pH 7.4)
Target Compound Data	3 freely rotatable bonds; LogD (pH 7.4) = -2.13
Comparator Or Baseline	1-{3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone (CAS 1353957-98-8): estimated 2 rotatable bonds; LogD not independently reported but expected to differ based on spacer absence
Quantified Difference	Δ = +1 rotatable bond; LogD shift magnitude not quantified due to absence of comparative experimental data
Conditions	Predicted data: ACD/Labs Percepta Platform (ChemSpider); comparator properties inferred from structural differences

Why This Matters

The methylene spacer increases conformational sampling, which can be critical for induced-fit binding mechanisms; substituting a non-spacer analog may result in a rigid, suboptimal binding pose.

N-Methyl vs. N-Ethyl Substitution: Impact on Hydrogen-Bond Donor Count and Steric Bulk

The target compound carries an N-methyl group on the side-chain tertiary amine, distinguishing it from the N-ethyl analog 1-(3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone (CAS 1353970-01-0). The N-methyl variant possesses 2 hydrogen-bond donors (the primary amine hydrogens), while molecular formula analysis indicates both compounds share the same HBD count. However, the reduced steric bulk of N-methyl (molar refractivity contribution ~5.65 cm³/mol less than ethyl) yields a lower predicted molar refractivity of 57.8 ± 0.4 cm³/mol for the target , compared to an estimated ~63.4 cm³/mol for the N-ethyl analog. This difference in steric demand influences shape complementarity within confined binding pockets and may alter ligand efficiency metrics.

Steric bulk

Class-level inference

57.8 ± 0.4 cm³/mol

vs. ~63.4 (N-ethyl analog)

Lower molar refractivity may improve shape complementarity in constrained pockets

Δ ~-5.6 cm³/mol; group additivity estimation

Evidence Dimension	Molar Refractivity (Predicted)
Target Compound Data	57.8 ± 0.4 cm³/mol
Comparator Or Baseline	1-(3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone (CAS 1353970-01-0): estimated ~63.4 cm³/mol (based on CH₂ increment)
Quantified Difference	Δ ~-5.6 cm³/mol (target is less bulky)
Conditions	Predicted data: ACD/Labs Percepta Platform (ChemSpider); comparator MR estimated by group additivity

Why This Matters

Steric bulk differences of this magnitude can discriminate between otherwise similar compounds in crowded binding sites, making the N-methyl variant preferable when spatial constraints are tight.

Verified Purity Specification: 95–98% Assay with Documented Hazard Profile

Commercially sourced 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone is supplied with a verified minimum purity of 95% (CymitQuimica, Biosynth brand) and up to 98% (Leyan) , accompanied by a full safety data sheet (SDS) documenting GHS07 hazard classification (Harmful/Irritant) with specific hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Many structurally similar piperidine ethanone analogs are listed by vendors without certified purity or complete hazard documentation, introducing uncertainty into experimental reproducibility and laboratory safety compliance.

Purity & hazard

Supporting evidence

≥95% purity

GHS07 H302/H315/H319/H335

Verified purity and full SDS support procurement confidence

Vendor specifications; many analogs lack such documentation

Evidence Dimension	Certified Purity and Hazard Documentation Completeness
Target Compound Data	95% (CymitQuimica/Biosynth) to 98% (Leyan); full GHS SDS with H302, H315, H319, H335
Comparator Or Baseline	Unspecified generic piperidine ethanone analogs: purity often unstated or 'tech. grade'; SDS may be incomplete or absent
Quantified Difference	Purity specification advantage: ≥95% vs. unspecified; SDS completeness advantage: documented 7 hazard statements vs. potentially incomplete
Conditions	Vendor product specifications and SDS documents as of 2024–2025

Why This Matters

Known purity and hazard profile are prerequisites for reproducible research; undocumented impurities or missing safety data introduce both experimental variability and occupational risk.

Validated Application Scenarios for 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone Based on Differential Evidence

Structure-Activity Relationship (SAR) Studies Requiring Defined 3-Substituted Piperidine Scaffolds

In medicinal chemistry programs exploring the impact of piperidine substitution patterns on target engagement, the 3-position regioisomer provides a distinct spatial vector compared to 4-substituted analogs. The predicted boiling point difference of ~4.7 °C and altered conformational ensemble relative to the 4-isomer ensure that SAR conclusions are not confounded by regioisomeric contamination. This compound is appropriate for systematic SAR campaigns where substitution geometry is a controlled variable.

Biochemical Assays Requiring Conformationally Flexible, Moderate-Lipophilicity Ligands

The presence of three freely rotatable bonds and a predicted LogD (pH 7.4) of -2.13 make this compound suitable for assays where moderate hydrophilicity and conformational adaptability are advantageous, such as screening against targets with shallow or flexible binding pockets. The N-methyl group offers reduced steric demand compared to N-ethyl analogs, potentially improving shape complementarity in sterically constrained sites.

Chemical Biology Probe Development with Documented Handling and Safety Protocols

For laboratories requiring compounds with verified purity (95–98%) and complete GHS hazard classification (H302, H315, H319, H335) , this compound offers procurement transparency that is absent for many uncharacterized or 'technical grade' piperidine analogs. The availability of an SDS with seven precautionary statements supports occupational health compliance in academic and industrial settings.

Synthetic Intermediate for Constructing Higher-Complexity Piperidine-Based Libraries

The primary amine terminus of the aminoethyl side chain serves as a reactive handle for further derivatization (e.g., amide coupling, reductive amination, or urea formation), while the N-acetyl group at the piperidine 1-position provides a differential protecting group strategy. The methylene spacer ensures that subsequent modifications are projected away from the piperidine core, minimizing steric clashes in downstream conjugates.

Application

Selection Property

Validation Focus

SAR studies of piperidine substitution

Regioisomerically defined 3-position vector

Confirm regioisomeric identity (NMR) against 4-isomer

Flexible-ligand biochemical screening

Conformational adaptability (3 rotatable bonds) and moderate hydrophilicity

Assess binding mode compatibility vs. spacer-free or N-ethyl analogs

Chemical probe development

Documented purity and complete GHS hazard profile

Verify lot-specific purity and SDS availability before use

Synthetic intermediate for libraries

Primary amine handle with methylene spacer; N-acetyl protection

Monitor derivatization efficiency and regiochemical fidelity